5-Vanillylidene-2-thiobarbituric acid
5-Vanillylidene-2-thiobarbituric acid
Brand Name:
Vulcanchem
CAS No.:
73681-14-8
VCID:
VC21030966
InChI:
InChI=1S/C12H10N2O4S/c1-18-9-5-6(2-3-8(9)15)4-7-10(16)13-12(19)14-11(7)17/h2-5,15H,1H3,(H2,13,14,16,17,19)
SMILES:
COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)NC2=O)O
Molecular Formula:
C12H10N2O4S
Molecular Weight:
278.29 g/mol
5-Vanillylidene-2-thiobarbituric acid
CAS No.: 73681-14-8
Cat. No.: VC21030966
Molecular Formula: C12H10N2O4S
Molecular Weight: 278.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 73681-14-8 |
|---|---|
| Molecular Formula | C12H10N2O4S |
| Molecular Weight | 278.29 g/mol |
| IUPAC Name | 5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C12H10N2O4S/c1-18-9-5-6(2-3-8(9)15)4-7-10(16)13-12(19)14-11(7)17/h2-5,15H,1H3,(H2,13,14,16,17,19) |
| Standard InChI Key | NJSVXZLVNLOVCG-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)NC2=O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)NC2=O)O |
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